Cas no 853058-42-1 (Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate)

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate structure

853058-42-1 structure

Product Name:Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate

CAS No:853058-42-1

MF:C₉H₈ClN₃O₂

MW:225.631720542908

MDL:MFCD10566079

CID:1028238

PubChem ID:52987614

Update Time:2024-10-26

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate
- 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid ethyl ester
- 5H-PYRROLO[3,2-D]PYRIMIDINE-7-CARBOXYLIC ACID, 4-CHLORO-, ETHYL ESTER
- PubChem20943
- RJYXGAURZSGDON-UHFFFAOYSA-N
- 3229AC
- PB19096
- AB1011554
- AX8159626
- AM20110224
- DTXSID90680911
- AS-42140
- SY097148
- MFCD10566079
- SCHEMBL985078
- 853058-42-1
- AKOS015850422
- J-520990
- Ethyl4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate
- DB-076322
- CS-0049462
- MDL： MFCD10566079
- Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)5-3-11-7-6(5)12-4-13-8(7)10/h3-4,11H,2H2,1H3
- InChI Key： RJYXGAURZSGDON-UHFFFAOYSA-N
- SMILES： O=C(C1C2C(=C(N=CN=2)Cl)NC=1)OCC

Computed Properties

Exact Mass: 225.03100
Monoisotopic Mass: 225.031
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.9
XLogP3: 1.6

Experimental Properties

Color/Form: No data available
Density: 1.5±0.1 g/cm3
Melting Point: Not available
Boiling Point: 397.1±37.0 °C at 760 mmHg
Flash Point: 193.9±26.5 °C
PSA: 67.87000
LogP: 1.78800
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM104016-1g	ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate	853058-42-1	95%+	1g	$745	2021-08-06
Chemenu	CM104016-5g	ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate	853058-42-1	95%+	5g	$1899	2021-08-06
TRC	E940808-1g	Ethyl 4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylate	853058-42-1		1g	$ 50.00	2022-06-05
TRC	E940808-5g	Ethyl 4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylate	853058-42-1		5g	$ 65.00	2022-06-05
TRC	E940808-10g	Ethyl 4-Chloro-5H-pyrrolo[3,2-D]pyrimidine-7-carboxylate	853058-42-1		10g	$ 80.00	2022-06-05
Fluorochem	217454-1g	Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate	853058-42-1	95%	1g	￡315.00	2022-03-01
Chemenu	CM104016-250mg	ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate	853058-42-1	95%+	250mg	$***	2023-03-30
Chemenu	CM104016-1g	ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate	853058-42-1	95%+	1g	$***	2023-03-30
Chemenu	CM104016-5g	ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate	853058-42-1	95%+	5g	$***	2023-03-30
abcr	AB448779-1 g	Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate; .	853058-42-1		1g	€503.70	2023-04-22

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Production Method

Production Method 1

6829-40-9

94-05-3

853058-42-1

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; reflux
2.1 Solvents: Ethanol ; reflux
2.2 Reagents: Phosphorus oxychloride

Reference

Inhibitors of HIV-1 attachment. Part 11: The discovery and structure-activity relationships associated with 4,6-diazaindole cores

Bender, John A.; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(1), 218-222

Production Method 2

1246223-37-9

853058-42-1

Reaction Conditions

1.1 Reagents: Sulfuryl chloride Solvents: Acetonitrile , Dichloromethane ; 0.5 h, 21 atm, 0 °C

Reference

The efficient one-step chlorination of methylsulfanyl group on pyrimidine ring system with sulfuryl chloride

Ham, Young Jin; et al, Tetrahedron Letters, 2010, 51(35), 4609-4611

Production Method 3

463-52-5

853058-40-9

853058-42-1

Reaction Conditions

1.1 Solvents: Ethanol ; reflux
1.2 Reagents: Phosphorus oxychloride

Reference

Inhibitors of HIV-1 attachment. Part 11: The discovery and structure-activity relationships associated with 4,6-diazaindole cores

Bender, John A.; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(1), 218-222

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Raw materials

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Preparation Products

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate (853058-42-1)

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853058-42-1 (Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate) Related Products

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Cas no 853058-42-1 (Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate)

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Security Information

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Pricemore >>

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Production Method

Production Method 1

Production Method 2

Production Method 3

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Raw materials

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Preparation Products

Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate Related Literature

853058-42-1 (Ethyl 4-chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylate) Related Products